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Compound of Interest

Compound Name: Oxazole-4-carboxylic acid

Cat. No.: B1590943

Oxazole-4-carboxylic Acid: A Comprehensive
Technical Guide
Abstract

Oxazole-4-carboxylic acid, a key heterocyclic compound, serves as a versatile building block
in medicinal chemistry and materials science. This document provides an in-depth exploration
of its chemical properties, structural features, synthesis, and reactivity. Authored for
researchers, scientists, and professionals in drug development, this guide synthesizes
technical data with practical insights to facilitate its application in innovative research and
development projects.

Introduction

The oxazole ring is a privileged scaffold in numerous biologically active compounds and
functional materials. Oxazole-4-carboxylic acid, in particular, has garnered significant
attention due to the synthetic versatility offered by its carboxylic acid functionality. This moiety
allows for a wide range of chemical modifications, making it an invaluable synthon for creating
complex molecular architectures. Its applications span from the development of novel
pharmaceuticals, including anti-inflammatory and antimicrobial agents, to the formulation of
advanced agrochemicals and specialty polymers.[1] This guide aims to provide a
comprehensive overview of the fundamental chemical and structural aspects of oxazole-4-
carboxylic acid, offering a solid foundation for its strategic utilization in scientific endeavors.
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Chemical Properties and Structure

Oxazole-4-carboxylic acid is a white to pale orange or brown crystalline solid.[1][2] It is
soluble in methanol and possesses a unique combination of acidic and aromatic characteristics
that dictate its reactivity and physical properties.[2]

Physicochemical Properties

A summary of the key physicochemical properties of oxazole-4-carboxylic acid is presented
in the table below. These properties are crucial for its handling, storage, and application in
various chemical reactions and formulations.

Property Value Source
Molecular Formula C4H3NOs3 [11[2]
Molecular Weight 113.07 g/mol [1][2]
Melting Point 138-142 °C

Boiling Point (Predicted) 289.3+13.0°C [2]
Density (Predicted) 1.449 + 0.06 g/cm3 [2]
pKa (Predicted) 3.39+£0.10 [2]
Appearance White to yellow crystalline solid  [1]
Solubility Soluble in Methanol [2]
Storage Temperature 2-8 °C [2]
CAS Number 23012-13-7 [11[2]

Molecular Structure

The structure of oxazole-4-carboxylic acid features a five-membered aromatic ring containing
one oxygen and one nitrogen atom, with a carboxylic acid group attached at the C4 position.
The oxazole ring is an electron-deficient system, which influences its reactivity. The conjugate
acid of the parent oxazole has a pKa of 0.8, indicating it is a weak base.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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